![molecular formula C17H9ClN2O3 B2953856 3-[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]chromen-2-one CAS No. 337483-63-3](/img/structure/B2953856.png)
3-[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]chromen-2-one is a synthetic compound with potential applications in scientific research. It belongs to the class of chromenone derivatives and has been investigated for its biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 3-[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]chromen-2-one is not fully understood. However, it has been suggested that its anti-inflammatory and anti-cancer effects are mediated through the inhibition of NF-kB signaling pathway. It has also been proposed that the compound induces apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
Studies have shown that 3-[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]chromen-2-one has anti-inflammatory and anti-cancer effects. It has been reported to inhibit the expression of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α. Additionally, it has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. The compound has also been investigated for its potential as a fluorescent probe for the detection of reactive oxygen species in cells.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]chromen-2-one in lab experiments is its potential as a fluorescent probe for the detection of reactive oxygen species in cells. Additionally, its anti-inflammatory and anti-cancer effects make it a promising compound for further investigation. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for the investigation of 3-[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]chromen-2-one. One direction is to explore its potential as an anti-inflammatory and anti-cancer agent in vivo. Another direction is to investigate its mechanism of action and identify potential targets for drug development. Additionally, the development of new synthesis methods and analogs may improve the bioavailability and efficacy of the compound. Finally, its potential as a fluorescent probe for the detection of reactive oxygen species in cells may be further explored.
Synthesis Methods
The synthesis of 3-[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]chromen-2-one involves the reaction of 3-acetylchromone with hydrazine hydrate and 3-chlorobenzoyl chloride. The resulting product is then treated with potassium carbonate in ethanol to yield the final compound. This method has been reported in the literature and has been used by researchers to obtain the compound for their studies.
Scientific Research Applications
3-[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]chromen-2-one has been investigated for its potential as an anti-inflammatory and anti-cancer agent. It has been shown to inhibit the expression of pro-inflammatory cytokines and to induce apoptosis in cancer cells. Additionally, it has been studied for its potential as a fluorescent probe for the detection of reactive oxygen species in cells.
properties
IUPAC Name |
3-[5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H9ClN2O3/c18-12-6-3-5-11(8-12)15-19-20-16(23-15)13-9-10-4-1-2-7-14(10)22-17(13)21/h1-9H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHFVTQPDVWYIFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C3=NN=C(O3)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H9ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.